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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl undecanoate (also known as ethyl hendecanoate) is the fatty acid ester resulting from

the formal condensation of the carboxy group of undecanoic acid with ethanol. It is a versatile

compound with applications in the flavor and fragrance industry, as well as potential uses in

pharmaceutical formulations as a solvent or in lipid-based drug delivery systems.[1][2] A

thorough understanding of its physical properties is crucial for its effective application in

research, development, and quality control. This guide provides a comprehensive overview of

the key physical characteristics of ethyl undecanoate, supported by detailed experimental

methodologies.

Core Physical Properties
The physical properties of ethyl undecanoate are summarized in the tables below, providing a

consolidated reference for key data points.

Table 1: General and Molar Properties
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Property Value Source(s)

Molecular Formula C₁₃H₂₆O₂ [1]

Molecular Weight 214.35 g/mol [1]

Appearance Clear, colorless liquid [3]

Odor
Fruity, waxy, with notes of

cognac and coconut

Table 2: Thermophysical Properties
Property Value Conditions Source(s)

Boiling Point 248.00 °C
at 760 mmHg

(Standard Pressure)

105.00 °C at 4.00 mmHg

Melting Point -15 °C to -16 °C

Density 0.859 g/mL at 25 °C

0.8595 g/cm³

0.86 g/mL

0.863 g/mL

0.864 to 0.866 at 20 °C

0.87

Flash Point > 110.00 °C (Closed Cup)

Table 3: Optical and Solubility Properties
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Property Value Conditions Source(s)

Refractive Index 1.428 at 20 °C (n20/D)

1.42800 to 1.43000 at 20 °C

1.4290

1.438

Solubility in Water 1.132 mg/L at 25 °C (estimated)

Insoluble/Slightly

Soluble

Solubility in Organic

Solvents
Soluble

in ethanol, ether,

chloroform, and oils

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid esters like ethyl undecanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic constant at a given

pressure.

Methodology: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: A small volume (e.g., 5-10 mL) of ethyl undecanoate is placed in the

round-bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.
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Temperature Measurement: The thermometer bulb is positioned so that its top is level with

the side arm of the distillation head, ensuring it measures the temperature of the vapor in

equilibrium with the liquid.

Observation: The temperature is recorded when the liquid is boiling steadily and a constant

temperature is observed on the thermometer as the vapor condenses and collects in the

receiving flask. This constant temperature is the boiling point.

Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly

from standard pressure (760 mmHg), a pressure correction is applied to the observed boiling

point.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a hydrometer.

Methodology: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a precise volume) and an analytical balance are

required.

Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately

weighed. It is then filled with a reference liquid of known density (e.g., deionized water) at a

specific temperature, and the mass is recorded. The exact volume of the pycnometer is

calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl
undecanoate at the same temperature.

Weighing: The mass of the pycnometer filled with the sample is determined.

Calculation: The density of the ethyl undecanoate is calculated by dividing the mass of the

sample by the calibrated volume of the pycnometer.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and is often used for identification

and purity assessment.

Methodology: Abbe Refractometer

Apparatus: An Abbe refractometer is used, which measures the critical angle of refraction of

a thin layer of the sample between two prisms.

Calibration: The instrument is calibrated using a standard liquid with a known refractive

index, typically distilled water (n_D = 1.3330 at 20°C).

Sample Application: A few drops of ethyl undecanoate are placed on the surface of the

measuring prism.

Measurement: The prisms are closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls to bring the boundary line between the light

and dark fields into sharp focus and at the center of the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of ethyl undecanoate is determined in both aqueous and organic solvents.

Methodology: Shake-Flask Method

Preparation: A known excess amount of ethyl undecanoate is added to a known volume of

the solvent (e.g., water or ethanol) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The mixture is allowed to stand undisturbed until the undissolved portion

settles, or centrifugation is used to separate the phases.
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Analysis: A sample of the saturated solution (the supernatant) is carefully withdrawn.

Quantification: The concentration of ethyl undecanoate in the sample is determined using

an appropriate analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC). The solubility is then expressed as mass per unit volume

(e.g., mg/L or g/100 mL).

Interrelation of Physical Properties
The physical properties of ethyl undecanoate are interconnected and influence its behavior in

various applications. The following diagram illustrates these relationships.

Interrelation of Ethyl Undecanoate Physical Properties

Molecular Weight
(214.35 g/mol)
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Refractive Index
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Caption: Logical flow of how molecular characteristics influence the physical properties of ethyl
undecanoate.

Conclusion
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This technical guide provides a detailed overview of the core physical properties of ethyl
undecanoate, essential for its application in research and development. The tabulated data

offers a quick reference, while the detailed experimental protocols provide the necessary

information for reproducing these measurements and ensuring data quality. The interrelation of

these properties, stemming from the molecule's structure and intermolecular forces, dictates its

behavior as a solvent, flavor or fragrance component, and potential pharmaceutical excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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